Cas no 104801-96-9 ((3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one)

(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one structure
104801-96-9 structure
Product Name:(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one
CAS No:104801-96-9
MF:C22H42O3
MW:354.567087650299
MDL:MFCD09833467
CID:62503
PubChem ID:11013671
Update Time:2025-04-18

(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • (3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one
    • (3S,4S,6R)-3-hexyl-4-hydroxy-6-undecyloxan-2-one
    • 2H-Pyran-2-one,3-hexyltetrahydro-4-hydroxy-6-undecyl-, (3S,4S,6R)-
    • ACT07255
    • AG-D-17553
    • ANW-69579
    • CTK4A3368
    • MolPort-005-941-638
    • SureCN2234631
    • 3-Hexyltetrahydro-4-hydroxy-6-undecyl-2H-pyran-2-one
    • (3S,4S,6R)-3-hexyltetrahydro-4-hydroxy-6-undecyl-2H-Pyran-2-one
    • MFCD09833467
    • PS-17805
    • (3S,4S,6R)-tetrahydro-3-hexyl-4 -hydroxy-6 undecyl-2H-pyran-2-one
    • SCHEMBL2234631
    • (3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyloxan-2-one (non-preferred name)
    • (3S,4S,6R)-tetrahydro-3-hexyl-4-hydroxy-6-undecyl-2 H-pyran 2-one
    • 104801-96-9
    • Orlistat Intermediates
    • Orlistat intermediate
    • (3S,4S,6R)-3-hexyl-4-hydroxy-6-undecyl-tetrahydropyran-2-one
    • CS-0309757
    • (3S, 4S, 6R) tetrahydro-3-hexyl-4-hydroxy-6-undecyl-2H-pyran-2-one
    • (3S,4S,6R)-tetrahydro-3-hexyl-4-hydroxy-6-undecyl-2H-pyran-2-one
    • LRXRIVSWHMVULO-HKBOAZHASA-N
    • D96786
    • DTXSID80451930
    • MDL: MFCD09833467
    • Inchi: 1S/C22H42O3/c1-3-5-7-9-10-11-12-13-14-16-19-18-21(23)20(22(24)25-19)17-15-8-6-4-2/h19-21,23H,3-18H2,1-2H3/t19-,20+,21+/m1/s1
    • InChI Key: LRXRIVSWHMVULO-HKBOAZHASA-N
    • SMILES: O1C([C@@H](CCCCCC)[C@H](C[C@H]1CCCCCCCCCCC)O)=O

Computed Properties

  • Exact Mass: 354.31300
  • Monoisotopic Mass: 354.31339520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 0.931
  • Melting Point: 108-109 ºC
  • Boiling Point: 483.15 °C at 760 mmHg
  • Flash Point: 483.15 °C at 760 mmHg
  • Refractive Index: 1.465
  • PSA: 46.53000
  • LogP: 6.17030

(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one Customs Data

  • HS CODE:29329990

(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one Pricemore >>

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(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one Production Method

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